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Compound of Interest

Compound Name: Z-FA-FMK

Cat. No.: B148847

Introduction

Z-FA-FMK (carbobenzoxy-L-phenylalanyl-L-alaninyl-fluoromethylketone) is a cell-permeable,
irreversible inhibitor of cathepsins B and L. In the context of apoptosis research, particularly in
Jurkat cells, it is often utilized as a negative control for broad-spectrum caspase inhibitors like
Z-VAD-FMK. However, Z-FA-FMK itself has been shown to inhibit effector caspases (such as
caspases-3, -6, and -7) at higher concentrations, thereby blocking the execution phase of
apoptosis induced by certain stimuli.[1][2] It does not typically inhibit initiator caspases like
caspase-8 or -10.[1][2]

These application notes provide detailed protocols for utilizing Z-FA-FMK to study its inhibitory
effects on apoptosis in the Jurkat human T-cell leukemia cell line. The protocols cover cell
culture, inhibitor treatment, apoptosis induction, and subsequent analysis using flow cytometry
and caspase activity assays.

Data Presentation

The following table summarizes the quantitative effects of Z-FA-FMK on apoptosis and
caspase activity in Jurkat cells, as determined by various studies.
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Signaling Pathway and Experimental Workflow

Signaling Pathway of Apoptosis Inhibition by Z-FA-FMK
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Caption: Mechanism of Z-FA-FMK in the apoptotic signaling cascade.

Experimental Workflow for Assessing Z-FA-FMK Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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